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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of pentanamide (CAS 626-97-1),

also known as valeramide. Pentanamide is the amide derivative of pentanoic acid (valeric

acid) and serves as a metabolic intermediate. This document consolidates critical information

on its physicochemical properties, spectral data, synthesis protocols, and biological

significance. Detailed experimental procedures for its preparation are provided, alongside a

summary of its known safety and toxicological profile. Notably, while pentanamide is involved

in metabolic pathways, there is no current scientific literature to suggest its direct involvement

in specific cell signaling pathways.

Introduction
Pentanamide, with the chemical formula C₅H₁₁NO, is a primary amide that plays a role in

biochemical processes as a metabolite of pentanoic acid.[1] Its structure consists of a five-

carbon chain with a terminal amide group.[2] This functional group allows for hydrogen

bonding, influencing its physical properties such as solubility and boiling point.[1] While

derivatives of pentanamide have been explored in medicinal chemistry, the parent compound

is primarily of interest for its role in metabolic studies and as a synthetic intermediate in organic

chemistry.[1][3]
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Physicochemical and Spectral Data
A summary of the key physicochemical and spectral properties of pentanamide is presented

below for easy reference.

Physicochemical Properties
Property Value Source

CAS Number 626-97-1 [2]

Molecular Formula C₅H₁₁NO [2]

Molecular Weight 101.15 g/mol [2]

IUPAC Name Pentanamide [2]

Synonyms Valeramide, n-Valeramide [2]

Appearance White shiny powder or flakes

Melting Point 101-106 °C

Boiling Point 232.3 °C at 760 mmHg

Density 0.904 g/cm³

Solubility

Soluble in water. Slightly

soluble in chloroform and

methanol.

pKa 16.68 ± 0.40 (Predicted)

LogP 1.36220

Spectral Data
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Spectrum Type Key Peaks/Signals Source

¹H NMR (90 MHz, CDCl₃)
δ (ppm): 0.93, 1.37, 1.60, 2.22,

5.9, 6.4

IR (KBr disc)

Major peaks indicative of N-H

and C=O stretching of a

primary amide.

Mass Spectrum (EI) Molecular Ion [M]⁺: 101 m/z

Synthesis of Pentanamide
Pentanamide can be synthesized through several standard organic chemistry methods. The

most common approaches involve the amidation of valeric acid or its more reactive derivative,

valeryl chloride.

Experimental Protocol: Synthesis from Valeryl Chloride
This protocol describes the reaction of valeryl chloride with ammonia to yield pentanamide.

This method is generally high-yielding due to the high reactivity of the acyl chloride.

Materials:

Valeryl chloride

Aqueous ammonia (concentrated)

Diethyl ether

Anhydrous magnesium sulfate

Ice bath

Separatory funnel

Round-bottom flask

Magnetic stirrer and stir bar
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Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve valeryl chloride (1

equivalent) in diethyl ether.

Cool the flask in an ice bath to 0-5 °C.

Slowly add concentrated aqueous ammonia (2.2 equivalents) dropwise to the stirred

solution. A white precipitate of pentanamide and ammonium chloride will form.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

Transfer the mixture to a separatory funnel.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield crude pentanamide.

The crude product can be purified by recrystallization from a suitable solvent such as an

ethanol/water mixture.

Experimental Protocol: Synthesis from Valeric Acid
This protocol involves the direct amidation of valeric acid. This method often requires a

coupling agent or conversion of the carboxylic acid to a more reactive species in situ.

Materials:

Valeric acid

Thionyl chloride or a carbodiimide coupling agent (e.g., DCC or EDC)

Ammonia source (e.g., ammonium chloride with a base, or aqueous ammonia)
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Anhydrous organic solvent (e.g., Dichloromethane or Tetrahydrofuran)

Triethylamine (if using ammonium chloride)

Standard glassware for organic synthesis

Procedure using Thionyl Chloride:

Activation of Valeric Acid: In a fume hood, carefully add thionyl chloride (1.1 equivalents) to

valeric acid (1 equivalent) in an anhydrous solvent like dichloromethane at 0 °C. Stir the

reaction mixture at room temperature for 1-2 hours to form valeryl chloride in situ.

Amidation: In a separate flask, prepare a solution of the ammonia source. If using

ammonium chloride (1.5 equivalents), suspend it in the reaction solvent and add

triethylamine (2.5 equivalents).

Cool the ammonia solution to 0 °C and slowly add the in situ generated valeryl chloride

solution.

Allow the reaction to proceed at room temperature for several hours to overnight.

Work-up: Quench the reaction with water. Separate the organic layer, wash with dilute acid,

saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the

crude product.

Purify by recrystallization or column chromatography.

Biological Activity and Metabolic Pathway
Pentanamide's primary biological role is as a metabolic intermediate. It is formed from

pentanoic acid and can be hydrolyzed back to pentanoate and ammonia by the enzyme

pentanamidase. Some studies have suggested potential antimicrobial properties of

pentanamide and its derivatives, though this is not a primary area of investigation.[1]

There is currently no scientific evidence to suggest that pentanamide is a direct modulator of

specific cellular signaling pathways. Its biological significance appears to be confined to its role
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within metabolic processes.
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Metabolic Context of Pentanamide

Pentanoic Acid
(Valeric Acid)

Pentanamide
(Valeramide)

Amidation PentanoateHydrolysis

AmmoniaHydrolysisPentanamidase catalyzes
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Synthesis Workflow: Pentanamide from Valeryl Chloride

Reaction Setup

Work-up and Purification

arrow Dissolve Valeryl Chloride
in Diethyl Ether

Cool to 0-5 °C
(Ice Bath)

Slowly Add
Aqueous Ammonia

Stir at Room Temperature
(1 hour)

Transfer to
Separatory Funnel

Wash with Water
and Brine

Dry with Anhydrous
Magnesium Sulfate

Filter

Concentrate under
Reduced Pressure

Recrystallize

Final_Product

Pure Pentanamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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